Cas no 141330-12-3 (Benzenemethanamine, N-2-cyclohexen-1-yl-)

• Product name: Benzenemethanamine, N-2-cyclohexen-1-yl-
• CAS No: 141330-12-3
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 1311991
• PubChem ID: 10103932

Benzenemethanamine, N-2-cyclohexen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-2-cyclohexen-1-yl-
• N-benzylcyclohex-2-en-1-amine
• DTXSID30435609
• N-Benzylcyclohex-2-enamine
• 141330-12-3
• DB-209963
• SCHEMBL8926256

• Inchi： InChI=1S/C13H17N/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1,3-5,7-9,13-14H,2,6,10-11H2
• InChI Key： JOJRSPBFDPRDTA-UHFFFAOYSA-N
• SMILES： C1CC=CC(C1)NCC2=CC=CC=C2

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines